Cas no 5871-06-7 (1-Bromo-2,5,8,11-tetradecatetrayne)

• Product Name: 1-Bromo-2,5,8,11-tetradecatetrayne
• CAS No: 5871-06-7
• MF: C₁₄H₁₃Br
• MW: 261.157023191452
• CID: 1064213
• PubChem ID: 11086532
• Update Time: 2025-06-10

1-Bromo-2,5,8,11-tetradecatetrayne Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,5,8,11-tetradecatetrayne
• 1-bromotetradeca-2,5,8,11-tetrayne
• 5871-06-7
• SCHEMBL12621545

• Inchi： 1S/C14H13Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h2,5,8,11,14H2,1H3
• InChI Key： GKTVKNSTSCQTNQ-UHFFFAOYSA-N
• SMILES： BrCC#CCC#CCC#CCC#CCC

Computed Properties

• Exact Mass: 260.02006g/mol
• Monoisotopic Mass: 260.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-Bromo-2,5,8,11-tetradecatetrayne

Introduction to 1-Bromo-2,5,8,11-tetradecatetrayne (CAS No. 5871-06-7)

1-Bromo-2,5,8,11-tetradecatetrayne, with the CAS number 5871-06-7, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its extended acetylenic backbone and a bromine substituent, making it a valuable precursor for a wide range of synthetic transformations and material applications.

The molecular structure of 1-Bromo-2,5,8,11-tetradecatetrayne consists of a linear chain of four acetylene units (C≡C) with a bromine atom attached to one end. This configuration imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical reactions and material designs. The presence of multiple triple bonds provides high conjugation and reactivity, while the bromine substituent offers a handle for further functionalization through substitution reactions.

In recent years, the study of acetylenic compounds like 1-Bromo-2,5,8,11-tetradecatetrayne has been driven by their potential applications in organic electronics and nanotechnology. These compounds are known for their ability to form stable and conductive materials when polymerized or assembled into supramolecular structures. For instance, research published in the Journal of the American Chemical Society has demonstrated that acetylenic polymers derived from such compounds exhibit excellent charge transport properties, making them promising candidates for use in organic field-effect transistors (OFETs) and other electronic devices.

Beyond electronics, 1-Bromo-2,5,8,11-tetradecatetrayne has also shown potential in the development of advanced materials for energy storage and conversion. A study in Advanced Materials reported that conjugated polymers synthesized from this compound exhibit high specific capacitance and excellent cycling stability when used as electrode materials in supercapacitors. These findings highlight the versatility of 1-Bromo-2,5,8,11-tetradecatetrayne in creating materials with tailored properties for specific applications.

In the realm of medicinal chemistry, the reactivity and functionalization potential of 1-Bromo-2,5,8,11-tetradecatetrayne have been explored for the synthesis of bioactive molecules. The bromine substituent can be readily replaced with various functional groups through nucleophilic substitution reactions, allowing for the preparation of a diverse array of derivatives. For example, a recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel anticancer agents derived from this compound. The resulting derivatives showed promising cytotoxic activity against several cancer cell lines, suggesting potential therapeutic applications.

The synthetic utility of 1-Bromo-2,5,8,11-tetradecatetrayne is further enhanced by its compatibility with modern synthetic methods such as cross-coupling reactions. These reactions enable the efficient construction of complex molecular architectures from simple starting materials. A notable example is the use of palladium-catalyzed cross-coupling reactions to introduce aryl or alkyl groups onto the acetylenic backbone. This approach has been successfully applied to synthesize a variety of functionalized acetylenic polymers with tunable properties.

In summary, 1-Bromo-2,5,8,11-tetradecatetrayne (CAS No. 5871-06-7) is a multifaceted compound with broad applications in organic synthesis, materials science, and medicinal chemistry. Its unique combination of structural features and reactivity makes it an invaluable tool for researchers aiming to develop advanced materials and bioactive molecules. As ongoing research continues to uncover new possibilities for this compound, its importance in both academic and industrial settings is likely to grow.